Cas no 15118-53-3 (Hexanoic acid, 2,2-dimethyl-4-oxo-)

Hexanoic acid, 2,2-dimethyl-4-oxo- structure
15118-53-3 structure
Product Name:Hexanoic acid, 2,2-dimethyl-4-oxo-
CAS No:15118-53-3
MF:C8H14O3
MW:158.194962978363
CID:1324427
PubChem ID:14591235
Update Time:2025-04-20

Hexanoic acid, 2,2-dimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2,2-dimethyl-4-oxo-
    • 2,2-DIMETHYL-4-OXOHEXANOIC ACID
    • SCHEMBL9737294
    • DB-355062
    • WCDLSRSKDWMPNQ-UHFFFAOYSA-N
    • 15118-53-3
    • Inchi: 1S/C8H14O3/c1-4-6(9)5-8(2,3)7(10)11/h4-5H2,1-3H3,(H,10,11)
    • InChI Key: WCDLSRSKDWMPNQ-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CC(CC)=O)=O

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.038
  • Melting Point: 87-88 ºC
  • Boiling Point: 268 ºC
  • Flash Point: 130 ºC
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